Upconversion fluorescence imaging of HeLa cells using ROS generating SiO2-coated lanthanide-doped NaYF4 nanoconstructs
RSC Advances Pub Date: 2017-06-12 DOI: 10.1039/C6RA25383K
Abstract
Inorganic nanomaterials able to generate reactive oxygen species (ROS) are promising components for modern medical applications. Activated by near-infrared light, up-converting β-NaYF4 doped with Er3+–Yb3+ and Tm3+–Yb3+ pair ions nanoparticles (UCNPs), have a wide range of applications in biological imaging as compared to traditional reagents excited by ultra-violet or visible light. We analysed the green-red and the blue-red luminescence to explain the mechanism of the upconversion depended on the surface condition. The influence of SiO2 coating on the cytotoxicity of the as-produced UCNPs towards HeLa cancer cells was reported. We demonstrated a possibility of a direct UCNPs application to photodynamic therapy, without need to attach additional molecules to their surface. The presence of Tm3+–Yb3+ pair ions, thus ROS generation capability, renders the SiO2 shell coated nanoparticles to become potentially useful theranostic agent.

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Journal Name:RSC Advances
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CAS no.: 1950586-56-7